Cas no 1361826-31-4 (4-Amino-5-chloro-3-(3,4-dichlorophenyl)pyridine)

• Product Name: 4-Amino-5-chloro-3-(3,4-dichlorophenyl)pyridine
• CAS No: 1361826-31-4
• MF: C₁₁H₇Cl₃N₂
• MW: 273.545679330826
• CID: 4928782
• Update Time: 2025-07-02

4-Amino-5-chloro-3-(3,4-dichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-chloro-3-(3,4-dichlorophenyl)pyridine

• Inchi： 1S/C11H7Cl3N2/c12-8-2-1-6(3-9(8)13)7-4-16-5-10(14)11(7)15/h1-5H,(H2,15,16)
• InChI Key： WZCAQNCSCCZLGT-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=C1N)C1C=CC(=C(C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• XLogP3: 3.7
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-5-chloro-3-(3,4-dichlorophenyl)pyridine

Comprehensive Overview of 4-Amino-5-chloro-3-(3,4-dichlorophenyl)pyridine (CAS No. 1361826-31-4)

4-Amino-5-chloro-3-(3,4-dichlorophenyl)pyridine, with the CAS number 1361826-31-4, is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique structural features, including a chloro-substituted phenyl ring and an amino group at the 4-position. Its molecular formula is C₁₁H₇Cl₃N₂, and it exhibits a molecular weight of 273.54 g/mol. The compound's distinct chemical properties make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents.

In recent years, the demand for pyridine-based compounds like 4-Amino-5-chloro-3-(3,4-dichlorophenyl)pyridine has surged due to their versatility in drug discovery. Researchers are increasingly exploring its potential applications in targeting central nervous system (CNS) disorders, inflammatory diseases, and metabolic syndromes. The compound's ability to modulate specific enzyme pathways has also sparked interest in its use as a kinase inhibitor, a hot topic in oncology research. Additionally, its chlorinated aromatic system contributes to its stability and bioavailability, making it a promising candidate for further pharmacological studies.

From a synthetic chemistry perspective, CAS 1361826-31-4 is often synthesized through multi-step reactions involving Pd-catalyzed cross-coupling or nucleophilic aromatic substitution. Its purity and yield are critical factors, as impurities can significantly impact its efficacy in downstream applications. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize this compound. These methods ensure compliance with stringent regulatory standards, particularly in the pharmaceutical industry, where Good Manufacturing Practices (GMP) are paramount.

The agrochemical sector has also shown interest in 4-Amino-5-chloro-3-(3,4-dichlorophenyl)pyridine, leveraging its herbicidal and fungicidal properties. With the growing global focus on sustainable agriculture and crop protection, this compound's role in developing eco-friendly pesticides is being actively investigated. Its mode of action, which involves disrupting microbial cell membranes, aligns with the industry's shift toward low-toxicity alternatives. This trend is further amplified by increasing consumer awareness of food safety and environmental impact, driving demand for innovative solutions.

In the context of green chemistry, researchers are exploring solvent-free or water-based synthesis routes for CAS 1361826-31-4 to minimize waste and energy consumption. This aligns with the broader push for sustainable chemical processes, a topic frequently searched in academic and industrial circles. The compound's potential for scalable production without compromising efficiency makes it a subject of ongoing optimization studies. Furthermore, computational tools like molecular docking and QSAR modeling are being used to predict its interactions with biological targets, accelerating its adoption in precision medicine.

As the scientific community continues to unravel the full potential of 4-Amino-5-chloro-3-(3,4-dichlorophenyl)pyridine, its commercial viability remains a key focus. Market analysts highlight its inclusion in high-value niche applications, such as specialty chemicals and custom synthesis services. Patents and intellectual property filings related to this compound have also risen, reflecting its strategic importance in competitive industries. For laboratories and manufacturers, sourcing high-quality CAS 1361826-31-4 from reputable suppliers is essential to ensure consistent performance in research and development workflows.

In summary, 4-Amino-5-chloro-3-(3,4-dichlorophenyl)pyridine (CAS No. 1361826-31-4) represents a multifaceted compound with broad applicability across life sciences and material sciences. Its structural complexity and functional diversity position it as a cornerstone in modern synthetic chemistry. Whether in drug design, agrochemical innovation, or green technology, this compound continues to inspire cutting-edge research and industrial advancements, answering the call for safer, more efficient chemical solutions.